molecular formula C21H19N3O5 B2699274 (E)-N'-(1-(3-hydroxy-1-oxo-1H-inden-2-yl)-3-methylbutylidene)-4-nitrobenzohydrazide CAS No. 452089-15-5

(E)-N'-(1-(3-hydroxy-1-oxo-1H-inden-2-yl)-3-methylbutylidene)-4-nitrobenzohydrazide

Cat. No. B2699274
CAS RN: 452089-15-5
M. Wt: 393.399
InChI Key: QELHAINPMNUTQC-OQKWZONESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-N'-(1-(3-hydroxy-1-oxo-1H-inden-2-yl)-3-methylbutylidene)-4-nitrobenzohydrazide is a useful research compound. Its molecular formula is C21H19N3O5 and its molecular weight is 393.399. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antihypertensive Applications

The compound shares structural similarities with various synthesized Schiff bases and hydrazides that have demonstrated notable antihypertensive α-blocking activity. A study outlined the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases as antihypertensive agents, showcasing the potential of structurally similar compounds in medicinal chemistry applications for cardiovascular diseases (Abdel-Wahab et al., 2008).

Polymer Synthesis

Another application involves the direct polycondensation process to create ordered polymers. The compound’s structural framework is related to those used in the study for synthesizing ordered poly(amide−acylhydrazide−amide) polymers from nonsymmetric monomers, indicating its potential use in advanced polymer synthesis for materials science (Yu et al., 1999).

Spectral Studies and Organic Synthesis

The compound's relevance extends to organic synthesis and spectral studies, where its structural analogs are utilized in synthesizing 1-methylbenzimidazoles. This suggests the compound's utility in facilitating organic reactions and contributing to the understanding of reaction mechanisms through spectral analysis (Ellis & Jones, 1974).

Xanthine Oxidase Inhibitory Activity

In a similar vein, hydrazones derived from structures akin to the compound of interest have been studied for their xanthine oxidase inhibitory activities. This suggests potential therapeutic applications in treating diseases like gout or hyperuricemia by inhibiting xanthine oxidase, an enzyme involved in uric acid production (Han et al., 2022).

Antimicrobial and Anticancer Activities

Furthermore, the structural framework of the compound is related to those in studies investigating antimicrobial and anticancer activities. This includes the synthesis of new 2-amino-1,3,4-oxadiazole derivatives with evaluated anti-Salmonella typhi activity and novel 3-acetyl-2,5-disubstituted-1,3,4-oxadiazolines with potential as antimicrobial agents (Salama, 2020; Paruch et al., 2020).

properties

IUPAC Name

N-[(E)-[1-(1-hydroxy-3-oxoinden-2-yl)-3-methylbutylidene]amino]-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19N3O5/c1-12(2)11-17(18-19(25)15-5-3-4-6-16(15)20(18)26)22-23-21(27)13-7-9-14(10-8-13)24(28)29/h3-10,12,25H,11H2,1-2H3,(H,23,27)/b22-17+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QELHAINPMNUTQC-OQKWZONESA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CC(=NNC(=O)C1=CC=C(C=C1)[N+](=O)[O-])C2=C(C3=CC=CC=C3C2=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)C/C(=N\NC(=O)C1=CC=C(C=C1)[N+](=O)[O-])/C2=C(C3=CC=CC=C3C2=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.